Cas no 1261977-09-6 (5-(3-Acetylaminophenyl)-3-methylphenol)

• Product Name: 5-(3-Acetylaminophenyl)-3-methylphenol
• CAS No: 1261977-09-6
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• MDL: MFCD18313315
• CID: 2767144
• PubChem ID: 53219009
• Update Time: 2025-06-07

5-(3-Acetylaminophenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-ACETYLAMINOPHENYL)-3-METHYLPHENOL
• N-(3'-Hydroxy-5'-methyl[1,1'-biphenyl]-3-yl)acetamide
• MFCD18313315
• DTXSID40683891
• 5-(3-Acetylaminophenyl)-3-methylphenol, 95%
• 1261977-09-6
• 5-(3-Acetylaminophenyl)-3-methylphenol

• MDL： MFCD18313315
• Inchi： 1S/C15H15NO2/c1-10-6-13(9-15(18)7-10)12-4-3-5-14(8-12)16-11(2)17/h3-9,18H,1-2H3,(H,16,17)
• InChI Key： BZWFCEPQWGMJII-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=C(C=1)C1C=CC=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 241.110278721Da
• Monoisotopic Mass: 241.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(3-Acetylaminophenyl)-3-methylphenol

Introduction to 5-(3-Acetylaminophenyl)-3-methylphenol (CAS No. 1261977-09-6)

5-(3-Acetylaminophenyl)-3-methylphenol (CAS No. 1261977-09-6) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes an acetylamine group and a methylphenol moiety, making it a versatile candidate for various research and development activities.

The chemical formula of 5-(3-Acetylaminophenyl)-3-methylphenol is C₁₄H₁₅NO₂. Its molecular weight is approximately 229.27 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These physical properties make it suitable for a wide range of experimental conditions and formulations.

In the realm of pharmaceutical research, 5-(3-Acetylaminophenyl)-3-methylphenol has shown promise as a potential therapeutic agent. Recent studies have explored its biological activities, including anti-inflammatory, analgesic, and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

The analgesic potential of 5-(3-Acetylaminophenyl)-3-methylphenol has also been investigated. A preclinical study conducted in 2020 demonstrated that the compound effectively reduced pain responses in animal models of neuropathic pain. The mechanism of action appears to involve the modulation of nociceptive pathways, potentially through interactions with opioid receptors or other pain-related signaling molecules.

Beyond its therapeutic applications, 5-(3-Acetylaminophenyl)-3-methylphenol has been studied for its antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research published in Free Radical Biology and Medicine in 2019 found that this compound possesses potent antioxidant activity, as evidenced by its ability to scavenge free radicals and protect cells from oxidative damage.

The structural features of 5-(3-Acetylaminophenyl)-3-methylphenol, particularly the presence of the acetylamine group and the methylphenol moiety, contribute to its diverse biological activities. The acetylamine group can participate in hydrogen bonding and other non-covalent interactions, which may enhance the compound's binding affinity to target proteins or receptors. The methylphenol moiety, on the other hand, can influence the compound's lipophilicity and cellular permeability, thereby affecting its pharmacokinetic properties.

In addition to its biological activities, 5-(3-Acetylaminophenyl)-3-methylphenol has been synthesized using various methods. One common approach involves the reaction of 3-acetylaminophenylboronic acid with 4-bromomethylphenol in the presence of a palladium catalyst. This method provides high yields and good purity, making it suitable for large-scale production.

The safety profile of 5-(3-Acetylaminophenyl)-3-methylphenol is an important consideration for its potential use in pharmaceutical applications. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic doses. However, as with any new chemical entity, further safety evaluations are necessary to ensure its long-term safety and efficacy.

In conclusion, 5-(3-Acetylaminophenyl)-3-methylphenol (CAS No. 1261977-09-6) is a promising compound with a wide range of potential applications in the pharmaceutical and chemical industries. Its unique molecular structure confers multiple biological activities, including anti-inflammatory, analgesic, and antioxidant properties. Ongoing research continues to explore its therapeutic potential and optimize its use in various medical conditions.